Cas no 1369784-67-7 (1-Bromo-2-iodo-4-isopropoxybenzene)

• Product Name: 1-Bromo-2-iodo-4-isopropoxybenzene
• CAS No: 1369784-67-7
• MF: C₉H₁₀BrIO
• MW: 340.983574390411
• CID: 6793085
• PubChem ID: 126650383
• Update Time: 2025-10-30

1-Bromo-2-iodo-4-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-iodo-4-isopropoxybenzene
• MFCD29094052
• DB-407638
• 1369784-67-7
• SCHEMBL18586908
• 1-Bromo-2-iodo-4-isopropoxybenzene

• Inchi： 1S/C9H10BrIO/c1-6(2)12-7-3-4-8(10)9(11)5-7/h3-6H,1-2H3
• InChI Key： CXOBOBUCJAGXDS-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)OC(C)C)Br

Computed Properties

• Exact Mass: 339.89598g/mol
• Monoisotopic Mass: 339.89598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-2-iodo-4-isopropoxybenzene

Introduction to 1-Bromo-2-iodo-4-isopropoxybenzene (CAS No. 1369784-67-7)

1-Bromo-2-iodo-4-isopropoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1369784-67-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This bichlorinated aromatic compound features a unique structural motif, combining bromine and iodine substituents with an isopropoxy group, which makes it a versatile intermediate in synthetic chemistry. The presence of both halogen atoms enhances its reactivity, making it a valuable building block for the development of more complex molecules.

The compound’s structure, consisting of a benzene ring substituted with bromine at the 1-position, iodine at the 2-position, and isopropoxy at the 4-position, imparts distinct electronic and steric properties. These properties are exploited in various synthetic pathways, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems. Biaryl structures are prevalent in many biologically active molecules, including pharmaceuticals and agrochemicals.

In recent years, 1-Bromo-2-iodo-4-isopropoxybenzene has been employed in the synthesis of novel therapeutic agents. For instance, researchers have leveraged its reactivity to develop inhibitors of kinases and other enzymes involved in cancer metabolism. The compound’s ability to undergo selective functionalization allows for the introduction of additional pharmacophores, enabling the creation of molecules with enhanced potency and selectivity. This has opened up new avenues for drug discovery, particularly in targeting complex diseases that require highly specific interventions.

Moreover, the compound has found applications in materials science, particularly in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The halogenated aromatic core provides a stable framework that can be further modified to tune electronic properties. Such modifications are crucial for optimizing charge transport and luminescence characteristics in advanced optoelectronic devices. The isopropoxy group, while relatively inert under many conditions, can serve as a handle for further derivatization, allowing chemists to fine-tune molecular architecture.

Recent studies have also explored the photophysical properties of 1-Bromo-2-iodo-4-isopropoxybenzene and its derivatives. The presence of both bromine and iodine substituents can influence the absorption and emission spectra of aromatic compounds, making them suitable candidates for photodynamic therapy (PDT) applications. PDT involves the use of light-sensitive compounds to generate reactive oxygen species that damage targeted tissues. The ability to modulate these properties through structural modifications offers a promising route toward developing more effective PDT agents.

The synthesis of 1-Bromo-2-iodo-4-isopropoxybenzene typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions followed by etherification to introduce the isopropoxy group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are frequently employed to construct the desired bichlorinated aromatic core. These synthetic strategies highlight the compound’s importance as a synthetic intermediate in modern organic chemistry.

The compound’s reactivity also makes it useful in polymer science, where it can be incorporated into conjugated polymers to enhance charge transport properties. Such polymers are essential for applications in flexible electronics, solar cells, and sensors. By carefully selecting reaction conditions and coupling partners, chemists can tailor the electronic characteristics of these polymers to meet specific performance requirements.

In conclusion,1-Bromo-2-iodo-4-isopropoxybenzene (CAS No. 1369784-67-7) is a multifaceted compound with broad utility across pharmaceuticals and materials science. Its unique structural features enable diverse applications in drug discovery, optoelectronics, and polymer chemistry. As research continues to uncover new synthetic pathways and applications, this compound is poised to remain a cornerstone of modern chemical innovation.